N,N-diethyl-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: N,N-diethyl-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H25N3O2S2/c1-5-19(6-2)14(21)11-24-17-18-13-8-10-23-15(13)16(22)20(17)9-7-12(3)4/h8,10,12H,5-7,9,11H2,1-4H3
• InChI Key: MKVVZAPTMNCWRE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=C(C(=O)N1CCC(C)C)SC=C2
• Molecular Formula: C17H25N3O2S2
• Molecular Weight: 367.5 g/mol

Description

N,N-diethyl-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C17H25N3O2S2 and its molecular weight is 367.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potent Dual Inhibitors

N,N-diethyl-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide and its analogues have been synthesized as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds show significant potency, with one classical analogue being the most potent dual inhibitor known for human TS and DHFR. The scaffold of these molecules is conducive to dual inhibitory activity, highlighting their potential in cancer therapeutics and the treatment of diseases caused by pathogens like Toxoplasma gondii and Mycobacterium avium (Gangjee, Qiu, Li, Kisliuk, 2008).

Crystal Structure Insights

Studies on the crystal structures of derivatives of this compound reveal insights into their conformation and potential interactions. These structures provide foundational knowledge for understanding the molecular basis of their activity and guiding the design of new compounds with targeted biological activities (Subasri et al., 2016).

Antimicrobial and Antitumor Activity

The antimicrobial and antitumor activities of compounds derived from this compound have been explored. These compounds exhibit significant antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid. Additionally, some compounds have shown promising antitumor activity against human cancer cell lines, indicating their potential as chemotherapeutic agents (Hossan et al., 2012).

Glutaminase Inhibition for Cancer Therapy

Research into BPTES analogs, which are related to the structural class of this compound, highlights the therapeutic potential of glutaminase inhibition in cancer. These studies demonstrate that structural analogs can retain potency while offering improved solubility and drug-like properties, providing a promising avenue for the development of new cancer therapies (Shukla et al., 2012).